2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide
Description
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide is a synthetic compound that has been extensively used in scientific research. This molecule is a thiazole derivative and belongs to the class of sulfonamides. It has been found to exhibit potent biological activity and has been used as a tool compound in various studies.
Scientific Research Applications
Molecular Structure and Stability Analysis
Research on structurally related compounds, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, provides insights into the design of potent and stable molecular inhibitors targeting specific pathways like PI3Kα and mTOR. These studies focus on improving metabolic stability by exploring various heterocyclic analogues, which can offer a foundational understanding for the structural optimization of related compounds, including 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide (Stec et al., 2011).
Anticancer Potential
Sulfonamide derivatives, including compounds with similar structures to the one , have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. These studies provide a basis for understanding how modifications in the sulfonamide structure could impact anticancer efficacy, offering a pathway for the development of new therapeutic agents (Ghorab et al., 2015).
Anticonvulsant Activity
Compounds incorporating a sulfonamide moiety, as in the target molecule, have been evaluated for their anticonvulsant activity, highlighting the potential therapeutic applications of such derivatives. This research underscores the importance of structural diversity in medicinal chemistry for identifying novel therapeutic agents with improved efficacy and safety profiles (Farag et al., 2012).
Antibacterial and Enzymatic Inhibition
Studies on N-substituted derivatives of related structures demonstrate their antibacterial and anti-enzymatic potential, which can be crucial for the development of new antimicrobial agents. These investigations highlight the role of structural modifications in enhancing the biological activity of sulfonamide derivatives (Nafeesa et al., 2017).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2,3-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O3S2/c1-12-4-3-5-17(13(12)2)22-18(24)10-15-11-27-19(21-15)23-28(25,26)16-8-6-14(20)7-9-16/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNLDVBRMNAICL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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